Cas no 958101-27-4 (1,3-BDP)

1,3-BDP structure

Product Name:1,3-BDP

CAS No:958101-27-4

MF:C₁₂H₁₀N₄

MW:210.23460149765

CID:4728841

PubChem ID:361746

Update Time:2024-10-25

1,3-BDP Chemical and Physical Properties

Names and Identifiers

- NSC625012
- 1,3-Di(1H-pyrazol-4-yl)benzene
- 4-(3-(1H-Pyrazol-4-yl)phenyl)-1H-pyrazole
- 4-[3-(1H-pyrazol-4-yl)phenyl]-1H-pyrazole
- NCI60_007653
- 4,4'-benzene-1,3-diylbis(1h-pyrazole)
- 4,4′-(1,3-Phenylene)bis[1H-pyrazole] (ACI)
- 1,3-BDP
- F82508
- YSCH0121
- 1H-Pyrazole, 4,4'-(1,3-phenylene)bis-
- 958101-27-4
- NSC-625012
- CS-0110392
- CHEMBL1991464
- Inchi： 1S/C12H10N4/c1-2-9(11-5-13-14-6-11)4-10(3-1)12-7-15-16-8-12/h1-8H,(H,13,14)(H,15,16)
- InChI Key： GSRYHHVNYJOBBE-UHFFFAOYSA-N
- SMILES： N1NC=C(C2C=C(C3=CNN=C3)C=CC=2)C=1

Computed Properties

Exact Mass: 210.090546336g/mol
Monoisotopic Mass: 210.090546336g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.4
XLogP3: 1.8

1,3-BDP Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181032-500mg	1,3-Di(1H-pyrazol-4-yl)benzene	958101-27-4	98%	500mg	￥741.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181032-1g	1,3-Di(1H-pyrazol-4-yl)benzene	958101-27-4	98%	1g	￥1370.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181032-25g	1,3-Di(1H-pyrazol-4-yl)benzene	958101-27-4	98%	25g	￥14979.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181032-100mg	1,3-Di(1H-pyrazol-4-yl)benzene	958101-27-4	98%	100mg	￥333.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181032-250mg	1,3-Di(1H-pyrazol-4-yl)benzene	958101-27-4	98%	250mg	￥649.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181032-5g	1,3-Di(1H-pyrazol-4-yl)benzene	958101-27-4	98%	5g	￥4404.00	2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1181032-10g	1,3-Di(1H-pyrazol-4-yl)benzene	958101-27-4	98%	10g	￥7416.00	2024-04-23
Chemenu	CM541560-500mg	1,3-BDP	958101-27-4	95%+	500mg	$513	2024-07-18
Chemenu	CM541560-1g	1,3-BDP	958101-27-4	95%+	1g	$872	2024-07-18
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.	ML3806125-1g	1,3-BDP	958101-27-4	95%	1g	¥2000	2023-11-21

1,3-BDP Production Method

Production Method 1

958101-27-4

Reaction Conditions

1.1 Reagents: Dimethylformamide , Zinc nitrate ; 60 h, 110 °C

Reference

: Hydrogen storage in water-stable metal-organic frameworks incorporating 1,3- and 1,4-benzenedipyrazolate

Choi, Hye Jin; Dinca, Mircea; Dailly, Anne; Long, Jeffrey R., Energy & Environmental Science, 2010, 3(1), 117-123

Production Method 2

19806-17-8

958101-27-4

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 5 - 10 °C; 1 h, rt
1.2 4 h, 90 - 95 °C; 95 °C → rt; overnight, rt
1.3 Reagents: Sodium perchlorate Solvents: Water ; cooled
1.4 Reagents: Sodium hydroxide Solvents: Water ; > 1 min, 90 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ; pH 5, cooled
1.6 Reagents: Hydrazine hydrate (1:1) Solvents: Water ; overnight, rt

Reference